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Introduction

Lanthanum carbonate is a non-aluminum, non-calcium phosphate binder indicated for the
reduction of serum phosphate in patients with end-stage renal disease (ESRD).[1][2]
Hyperphosphatemia is a common and serious condition in ESRD patients, contributing to
secondary hyperparathyroidism, renal osteodystrophy, and cardiovascular calcification.[3][4]
Lanthanum carbonate acts locally within the gastrointestinal (Gl) tract to bind dietary
phosphate, thereby preventing its absorption.[5][6] The efficacy of lanthanum carbonate is
highly dependent on its formulation, which must ensure efficient dissociation and phosphate
binding at the physiological pH of the upper Gl tract.[7]

This document provides a detailed overview of common pharmaceutical formulations of
lanthanum carbonate, presents key quantitative data in a comparative format, and offers
comprehensive protocols for the characterization and analysis of these formulations.

Mechanism of Action

The primary mechanism of action for lanthanum carbonate is the binding of dietary phosphate
within the Gl tract.[3][8] The process begins in the acidic environment of the stomach and
upper small intestine, where lanthanum carbonate dissociates to release trivalent lanthanum
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ions (La3*).[7][9] These ions then form highly insoluble and non-absorbable lanthanum
phosphate complexes with phosphate from dietary sources.[1][7][10] These complexes pass
through the Gl tract and are eliminated via feces, effectively reducing the overall systemic
absorption of phosphate.[5][9] This reduction in phosphate load helps to control serum
phosphate levels and mitigate the progression of vascular calcification.[4] Some studies
suggest that lanthanum may also mitigate vascular calcification through the NF-kB signaling

pathway.[11]
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Mechanism of Action of Lanthanum Carbonate.

Pharmaceutical Formulations and Composition

Lanthanum carbonate is primarily available in two oral dosage forms: chewable tablets and an
oral powder.[12] The powder formulation can be a suitable alternative for patients who have
difficulty chewing tablets and can be mixed with a small amount of soft food.[13][14]

Table 1: Quantitative Composition of Common Lanthanum Carbonate Formulations
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Typical
. Representat
Formulation . Dosage (as . . Reference(s
Component Function ive Inactive
Type elemental .
Ingredients
La)
Lanthanum Active
Chewable ] 500 mg, 750
Carbonate Pharmaceutic N/A [11[2][10]
Tablet ) mg, 1000 mg
Hydrate al Ingredient
Active
] 750 mg, 1000
Oral Powder Pharmaceutic N/A [10]
m
al Ingredient J
Chewable ) ] Dextrates
Dextrates Diluent, Varies by
Tablet, Oral ) i (Hydrated) [1][71[10]
(Hydrated) Binder formulation
Powder NF
Colloidal Chewable ) ] Colloidal
- Glidant, Flow  Varies by -
Silicon Tablet, Oral i Silicon [L11[71[10]
o Agent formulation o
Dioxide Powder Dioxide NF
) Chewable ] ]
Magnesium . Varies by Magnesium
Tablet, Oral Lubricant i [1][7][10]
Stearate formulation Stearate NF
Powder
Hydroxypro Chewable Varies b Hydroxypro
y ypropy Binder y y ypropy [1][14]
| Cellulose Tablet formulation | Cellulose
Chewable Glidant, Varies by
Talc ) i Talc USP [11[7]
Tablet Lubricant formulation

Pharmacokinetic Properties

While the therapeutic action of lanthanum carbonate is localized to the Gl tract, understanding

its minimal systemic exposure is crucial for safety assessment.[3][8] The oral bioavailability of

lanthanum is exceedingly low, approximately 0.001%.[3][15] The small fraction that is absorbed

is highly protein-bound in plasma and is primarily eliminated through biliary excretion.[3][8][9]

Table 2: Comparative Pharmacokinetic Parameters
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Chewable -
Parameter R, Oral Powder Key Findings Reference(s)
able

Extremely low
~0.001% Similar to tablet systemic [319]

absorption.

Absolute

Bioavailability

A study in

healthy

volunteers
Cmax (Maximal 0.47 ng/mL (in 0.60 ng/mL (in showed the [16]
Concentration) one study) one study) powder

formulation

resulted in a 26%

higher Cmax.

The same study
showed the
AUC (Area 9.80 ng-h/mL (in 13.11 ng-h/mL powder [16]
Under the Curve) one study) (in one study) formulation
resulted in a 34%

wider AUC.

Less than 2% of

the absorbed

fraction is [31[8]
eliminated by the

Excretion Predominantly Predominantly

Pathway biliary biliary

kidneys.

Experimental Protocols

The following protocols are essential for the development, characterization, and quality control
of lanthanum carbonate formulations.

Protocol: In-Vitro Dissolution Testing

This protocol determines the rate and extent of lanthanum release from the dosage form, which
is critical for its subsequent phosphate binding capacity.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/18698878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7501956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3826937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3826937/
https://pubmed.ncbi.nlm.nih.gov/18698878/
https://www.researchgate.net/publication/23166695_Clinical_Pharmacokinetics_of_the_Phosphate_Binder_Lanthanum_Carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare Dissolution Media
(0.1IN HCI, pH 3.0, pH 5.0)

'

Set up USP Apparatus 2 (Paddle)
900 mL Media, 37°C, 50 RPM

Introduce Dosage Form

(n=12 units)

Run Dissolution

Collect Samples at Predetermined
Time Points (e.g., up to 24h)

Analyze Samples for Lanthanum
Content (e.g., lon Chromatography)

Calculate % Drug Dissolved
and Plot Profile

Click to download full resolution via product page

Workflow for In-Vitro Dissolution Testing.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1199162?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Methodology:
e Apparatus: Utilize a USP Apparatus 2 (paddle).[17][18]

e Media: Prepare 900 mL of three separate dissolution media: 0.1 N HCI, pH 3.0 buffer, and
pH 5.0 buffer.[17][18] Maintain media at 37°C = 0.5°C.

e Procedure: a. Place one unit of the lanthanum carbonate formulation (e.g., one chewable
tablet) into each dissolution vessel (n=12).[17] b. Set the paddle rotation speed to 50 rpm.
[17][18] c. Withdraw samples at a minimum of 8 specified time points, extending up to 24
hours or until at least 85% of the drug has dissolved.[17]

e Analysis: Quantify the lanthanum concentration in each sample using a validated analytical
method, such as lon Chromatography.[19]

o Data Presentation: Plot the mean percentage of lanthanum dissolved against time for each
medium. Compare test and reference products using the f2 similarity factor test.[17]

Protocol: In-Vitro Phosphate Binding Studies

These studies assess the formulation's ability to bind phosphate under simulated GI conditions
and are crucial for establishing bioequivalence for generic formulations.[17]
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Workflow for In-Vitro Phosphate Binding Studies.
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A. Equilibrium Binding Study:

Sample Preparation: Crush one tablet or use an equivalent amount of powder and incubate
in 0.1 N HCI (pH 1.2) until completely dissolved.[17][18]

pH Adjustment: Adjust the solution pH to the target (e.g., 3.0 or 5.0) and allow it to equilibrate
for at least one hour.[18]

Phosphate Addition: Add phosphate solutions to achieve at least eight different final
phosphate concentrations in a final volume of 250 mL. The concentration range should
characterize the full binding curve, including the plateau.[17][18]

Incubation: Incubate the solutions at 37°C with constant gentle shaking until maximum
lanthanum-phosphate binding is achieved.[17][18]

Analysis: Measure the concentration of unbound phosphate in the supernatant.

Data Presentation: Calculate the amount of phosphate bound per mole of lanthanum.
Determine the Langmuir binding constants (k1 and k2).[18]

. Kinetic Binding Study:

Sample Preparation: Prepare samples as described in the equilibrium study.

Phosphate Addition: Use three phosphate concentrations: the lowest, the highest, and a mid-
range concentration (approx. 50% of max) from the equilibrium study.[17][18]

Incubation and Sampling: Conduct the study in 250 mL at pH 1.2, 3.0, and 5.0.[17] Incubate
at 37°C with gentle shaking. Collect samples at a minimum of 8 time points over a period of
up to 24 hours.[17][18]

Analysis: Measure the concentration of unbound phosphate at each time point.

Data Presentation: Plot the amount of phosphate bound against time to characterize the
binding kinetics.

Protocol: Stability and Degradation Analysis
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This protocol is vital for assessing the shelf-life of lanthanum carbonate formulations, focusing
on the conversion to lanthanum hydroxycarbonate, a known degradation product.[20]
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Place Samples in Stability Chambers
(e.g., 40°C/75% RH, 25°C/60% RH)

Pull Samples at Specified
Time Points (e.g., 0, 3, 6, 12 mo)
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X-Ray Powder Diffraction (XRPD) Thermogravimetric Analysis (TGA)
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Workflow for Stability and Degradation Analysis.

Methodology:

o Study Design: Place the pharmaceutical formulation in its final intended packaging into
stability chambers under both long-term (e.g., 25°C/60% RH) and accelerated (e.g.,
40°C/75% RH) conditions.

» Time Points: Pull samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36
months).

e Analytical Testing:

o X-Ray Powder Diffraction (XRPD): Use XRPD to identify and quantify the presence of
lanthanum hydroxycarbonate.[21][22] Compare the diffraction patterns of stored samples
to reference standards of pure lanthanum carbonate and lanthanum hydroxycarbonate.

o Thermogravimetric Analysis (TGA): Perform TGA to assess changes in the hydration state
(water content) and carbonate content over time.[23][24]

o Assay and Impurities: Quantify the lanthanum content and any other specified impurities
using a validated method.

o Physicochemical Properties: Evaluate properties such as appearance, hardness (for
tablets), and dissolution profile.

o Data Evaluation: Compare the results at each time point against the initial (time zero) data
and established specification limits to determine the product's shelf-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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